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Compound of Interest

Compound Name: Disperse Yellow 86

Cat. No.: B15553459

An In-depth Technical Guide to Disperse Yellow 86

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Yellow 86, identified by the Colour Index name C.l. 10353, is a nitrodiphenylamine
disperse dye.[1] Disperse dyes are a class of synthetic dyes with low water solubility, designed
for dyeing hydrophobic fibers such as polyester, acetate, and nylon.[1] Disperse Yellow 86
imparts a red-light yellow to yellow-orange hue and is primarily utilized in the printing of
polyester, acetate, and polyamide fibers.[1][2] This guide provides a comprehensive overview
of the chemical structure, properties, and available technical data for Disperse Yellow 86.

Chemical Structure and Properties

The fundamental characteristics of Disperse Yellow 86 are summarized below, providing
essential information for researchers and scientists.

Table 1: General and Physicochemical Properties of Disperse Yellow 86
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Property Value Reference
C.l. Name Disperse Yellow 86, C.I. 10353  [1]
CAS Number 12223-97-1 [1]
Molecular Formula C16H19N30sS [1]
Molecular Weight 365.41 g/mol [1]

Chemical Class

Nitrodiphenylamine

[1]

Red-light yellow to yellow-

Appearance [11[2]
orange powder

Solubility Data not available

Melting Point Data not available

Boiling Point Data not available

Spectroscopic Data

Detailed spectroscopic data such as UV-Vis, FT-IR, and NMR are not readily available in the

reviewed literature.

Synthesis

Manufacturing Method

The synthesis of Disperse Yellow 86 involves the condensation reaction of 4-

Ethoxybenzenamine and 4-Chloro-3-nitro-N,N-dimethylbenzenesulfonamide.[1]

4-Ethoxybenzenamine
Disperse Yellow 86

@-Chloro-3-nitro-N,N-dimethylbenzenesulfonamida
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Caption: Synthesis of Disperse Yellow 86.
Experimental Protocol

A detailed experimental protocol for the synthesis of Disperse Yellow 86 is not available in the
public domain.

Applications

Disperse Yellow 86 is primarily used in the textile industry for the following applications:

e Printing on synthetic fibers: It is suitable for printing on polyester, acetate (including
triacetate), and polyamide fibers.[1]

o Dyeing: While primarily used for printing, it can also be used for dyeing, although this is less
common.[1]

Toxicological and Environmental Information

Limited specific toxicological and environmental fate data for Disperse Yellow 86 is available.
As a nitrodiphenylamine derivative, its environmental behavior and toxicological profile may be
inferred from related compounds. Nitroaromatic compounds, in general, can be persistent in

the environment and may require specific microbial degradation pathways for their removal.[3]

Experimental Protocols and Data

Detailed experimental protocols for the analysis and characterization of Disperse Yellow 86
are not extensively documented in publicly accessible literature. General analytical techniques
for disperse dyes, such as High-Performance Liquid Chromatography (HPLC) coupled with UV-
Vis or Mass Spectrometry detectors, would be applicable for its identification and quantification.
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Caption: General analytical workflow for disperse dyes.

Conclusion

Disperse Yellow 86 is a commercially relevant nitrodiphenylamine dye used in the textile
industry. While its basic chemical identity is established, there is a notable lack of in-depth,
publicly available data regarding its physicochemical properties, detailed synthesis protocols,
and comprehensive toxicological and environmental profiles. This guide highlights the existing
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knowledge and identifies critical data gaps that future research should aim to address to
provide a more complete understanding of this compound for scientific and industrial
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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